Cas no 2227842-77-3 (rac-(1R,2S)-2-(4-bromo-2-methoxyphenyl)cyclopropan-1-amine)

• Product Name: rac-(1R,2S)-2-(4-bromo-2-methoxyphenyl)cyclopropan-1-amine
• CAS No: 2227842-77-3
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• CID: 6352230
• PubChem ID: 165644533
• Update Time: 2025-05-19

rac-(1R,2S)-2-(4-bromo-2-methoxyphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(4-bromo-2-methoxyphenyl)cyclopropan-1-amine
• 2227842-77-3
• EN300-1907703

• Inchi： 1S/C10H12BrNO/c1-13-10-4-6(11)2-3-7(10)8-5-9(8)12/h2-4,8-9H,5,12H2,1H3/t8-,9+/m0/s1
• InChI Key： VQOOJDZMRXFOCB-DTWKUNHWSA-N
• SMILES： BrC1C=CC(=C(C=1)OC)[C@@H]1C[C@H]1N

Computed Properties

• Exact Mass: 241.01023g/mol
• Monoisotopic Mass: 241.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-(1R,2S)-2-(4-bromo-2-methoxyphenyl)cyclopropan-1-amine

Professional Introduction to rac-(1R,2S)-2-(4-bromo-2-methoxyphenyl)cyclopropan-1-amine (CAS No. 2227842-77-3)

Rac-(1R,2S)-2-(4-bromo-2-methoxyphenyl)cyclopropan-1-amine is a meticulously crafted organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2227842-77-3, represents a fascinating intersection of molecular architecture and biological activity, making it a subject of intense research interest.

The molecular structure of rac-(1R,2S)-2-(4-bromo-2-methoxyphenyl)cyclopropan-1-amine features a cyclopropane ring substituted with an amine group at the 1-position and a phenyl ring at the 2-position. The phenyl ring is further functionalized with both a bromine atom and a methoxy group, creating a complex and diverse chemical environment. This specific arrangement of substituents contributes to the compound's distinct reactivity and potential biological interactions.

In recent years, there has been growing interest in cyclopropane-containing compounds due to their unique electronic and steric properties. The cyclopropane ring, being highly strained, can influence the reactivity of adjacent functional groups, making it an attractive scaffold for drug discovery. Rac-(1R,2S)-2-(4-bromo-2-methoxyphenyl)cyclopropan-1-amine exemplifies this trend, as its structural features are likely to modulate its interaction with biological targets.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The presence of both bromine and methoxy groups on the phenyl ring suggests that it may serve as a versatile intermediate in synthetic chemistry, allowing for further derivatization to create more complex molecules. This flexibility is particularly valuable in medicinal chemistry, where rapid and efficient synthesis of target compounds is often required.

Recent studies have highlighted the importance of stereochemistry in drug design, emphasizing that the spatial arrangement of atoms can significantly impact biological activity. The racemic mixture of (1R,2S)-enantiomer ensures that both stereoisomers are present in equal proportions, providing a balanced approach to studying the compound's properties. This is particularly relevant for understanding its pharmacological effects, as different enantiomers can exhibit distinct biological activities.

The synthesis of rac-(1R,2S)-2-(4-bromo-2-methoxyphenyl)cyclopropan-1-amine involves several key steps that highlight the ingenuity of modern synthetic organic chemistry. The introduction of the cyclopropane ring requires precise control over reaction conditions to ensure high yield and purity. Additionally, the functionalization of the phenyl ring with bromine and methoxy groups demands careful selection of reagents and catalysts to achieve optimal results.

From a computational chemistry perspective, the study of rac-(1R,2S)-2-(4-bromo-2-methoxyphenyl)cyclopropan-1-amine has provided valuable insights into molecular interactions. Advanced computational methods have been employed to model the compound's behavior in various environments, including binding interactions with biological targets. These simulations have helped researchers predict potential pharmacological effects and optimize synthetic routes for improved efficiency.

The pharmaceutical industry has shown particular interest in this compound due to its potential as a lead molecule for drug development. Preclinical studies have begun to explore its efficacy in various disease models, with initial results suggesting promising activity in certain therapeutic areas. The combination of structural complexity and functional diversity makes rac-(1R,2S)-2-(4-bromo-2-methoxyphenyl)cyclopropan-1-amine a compelling candidate for further investigation.

As research continues to evolve, new methodologies are being developed to enhance our understanding of this compound's properties. Techniques such as high-resolution NMR spectroscopy and X-ray crystallography have provided detailed insights into its molecular structure and conformational dynamics. These advancements are crucial for refining our understanding of how rac-(1R,2S)-2-(4-bromo-2-methoxyphenyl)cyclopropan-1-amine interacts with biological systems.

The broader implications of this research extend beyond individual compounds to contribute to our fundamental understanding of drug design principles. By studying molecules like rac-(1R,2S)-2-(4-bromo-2-methoxyphenyl)cyclopropan-1-amine, researchers can gain valuable insights into how structural features influence biological activity. These insights are essential for developing more effective drugs with improved efficacy and reduced side effects.

In conclusion, rac-(1R,2S)-2-(4-bromo-2-methoxyphenyl)cyclopropan-1-amine (CAS No. 2227842-77-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its synthesis highlights the ingenuity of modern synthetic methods, while its biological activity underscores the importance of stereochemistry in drug design. As research progresses, this compound is poised to make meaningful contributions to the development of novel therapeutic agents.